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Compound of Interest

Compound Name: Dipotassium2-nitroacetate

Cat. No.: B12341213

Get Quote

Executive Summary
Dipotassium nitroacetate (Chemical Formula:

) represents a critical, albeit often transient, intermediate in the chemistry of nitroalkanes.
Unlike its parent compound, nitroacetic acid, which is thermally unstable and prone to
spontaneous decarboxylation, the dipotassium salt is a stable, isolable solid.

For the organic chemist, "synonyms" for this compound are not merely linguistic alternatives

but functional equivalents—different chemical states (salts, esters, or in situ generated species)

that allow the introduction of the nitroacetate motif (

) into a target molecule. This guide explores the nomenclature, structural dynamics, and
practical synthesis of this reagent.

Nomenclature and Identity
While "dipotassium nitroacetate" is the standard trivial name, precise identification requires

understanding its ionic structure. It is a dianion where both the carboxylate and the

-carbon (via the nitro group) are deprotonated/ionized.
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Table 1: Identifiers and Synonyms
Category Primary Name / Identifier Contextual Notes

IUPAC Name Dipotassium 2-nitroacetate Standard nomenclature.

Chemical Name
Nitroacetic acid, dipotassium

salt
Common catalog name.

Structural Name
Potassium 2-(potassio-oxy)-2-

iminoacetate

Describes the nitronate

resonance form (see Section

3).

CAS Number Not widely assigned

Often indexed under the

parent acid (CAS: 625-75-2) or

the mono-potassium salt

(1946-84-5).

Functional Synonym "Steinkopf’s Salt"

Historical reference to the

isolation method by Steinkopf

(1909).

Synthetic Equivalent Stabilized Nitroacetic Acid
Refers to its use as a storage

form for the unstable acid.

Structural Dynamics: The "Hidden" Synonyms
To understand the reactivity of dipotassium nitroacetate, one must look beyond the static name.

The compound exists in a resonance equilibrium that heavily favors the nitronate form due to

the double deprotonation.

The Nitronate-Carboxylate Resonance
In the dipotassium salt, the negative charge is delocalized. The "nitro" group is not a simple

substituent but an aci-nitro (nitronate) system. This explains why the salt is stable while the free
acid decarboxylates: the dianion resists the cyclic transition state required for decarboxylation.
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Stability Profile

Nitro-Dianion Form
[O2N-CH-COO] (2-)

Nitronate-Dianion Form
[O2N=C-COO] (2-)
(Dominant Species)

 Tautomerization
(Base Mediated)

Free Nitroacetic Acid
(Unstable)

Dipotassium Salt
(Stable Solid) + 2 KOH

 + H2SO4

Click to download full resolution via product page

Figure 1: Resonance and stability relationship between the nitro-form and the dominant

nitronate form of the dipotassium salt.

Synthetic Protocol: Preparation of Dipotassium
Nitroacetate
This protocol is based on the classical Steinkopf method, optimized for safety and yield. It

utilizes the condensation of nitromethane with potassium hydroxide.[1]

Safety Warning
Nitromethane is flammable and a shock-sensitive explosive under certain conditions

(especially as a salt).

Dipotassium nitroacetate is stable at room temperature but should not be heated dry.

Perform all steps in a fume hood behind a blast shield.

Reagents
Nitromethane (

): 0.1 mol
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Potassium Hydroxide (KOH): 0.25 mol (Excess required to drive dianion formation)

Methanol (Solvent)

Diethyl Ether (Wash solvent)

Step-by-Step Methodology
Preparation of Base Solution: Dissolve 14.0 g (0.25 mol) of KOH in 50 mL of methanol. The

reaction is exothermic; cool the solution to 0°C using an ice-salt bath.

Why? Methanol is used because the dipotassium salt is insoluble in it, allowing for easy

precipitation.

Nitromethane Addition: Add 6.1 g (0.1 mol) of nitromethane dropwise to the stirred KOH

solution. Maintain temperature below 10°C.

Mechanism:[2] The first equivalent of KOH forms the potassium nitronate (

).

Reflux (The Carboxylation Mimic): Note: The classical Steinkopf method uses simple base

treatment. However, modern variations often use magnesium methyl carbonate (MMC) for

carboxylation. If strictly making the salt from nitromethane without external

, one relies on the disproportionation or specific conditions described in older literature. A
more reliable modern route is the saponification of ethyl nitroacetate.

Alternative (Recommended) Route: Saponification

Start with: Ethyl nitroacetate (Commercial CAS: 626-35-7).[3][4][5]

Reaction: Add Ethyl nitroacetate (13.3 g, 0.1 mol) to a solution of KOH (11.2 g, 0.2 mol) in

Ethanol/Water at 0°C.

Observation: A yellow precipitate forms immediately. This is the dipotassium salt.[1][6][7][8]

Isolation: Filter the yellow solid rapidly. Wash with cold methanol, then diethyl ether.
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Critical Step: Dry in a vacuum desiccator. Do not heat.

Validation:

Appearance: Bright yellow hygroscopic powder.

Solubility: Soluble in water (hydrolyzes slowly); insoluble in organic solvents.

Applications: Functional Utility
The dipotassium salt is rarely the end product. It serves as a "masked" nitroacetic acid.

Workflow: Synthesis of Methyl Nitroacetate
One of the most common applications is the conversion of the salt into esters, avoiding the

handling of the free acid.

Nitromethane
(CH3NO2)

Step 1: KOH / MeOH
(Formation of Salt)

Dipotassium Nitroacetate
(Yellow Solid)

Step 2: H2SO4 / MeOH
(Controlled Acidification)

Methyl Nitroacetate
(Stable Ester)

 -15°C

Decarboxylation Risk
(If T > 0°C during acid step)

 > 0°C
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Figure 2: Synthetic workflow converting Nitromethane to Methyl Nitroacetate via the

dipotassium salt intermediate.

Key Reaction: The Henry Reaction (Nitroaldol)
Dipotassium nitroacetate can react with aldehydes. Upon acidification, the intermediate

undergoes decarboxylation to yield nitroalkenes.

Reaction:

Advantage: This provides a route to nitroalkenes that might be difficult to access via direct

nitromethane condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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